![molecular formula C15H13N5O3 B2790044 1,3-dimethyl-5-{[4-(1H-1,2,4-triazol-1-yl)phenyl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione CAS No. 439107-33-2](/img/structure/B2790044.png)
1,3-dimethyl-5-{[4-(1H-1,2,4-triazol-1-yl)phenyl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione
Description
The compound “1,3-dimethyl-5-{[4-(1H-1,2,4-triazol-1-yl)phenyl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione” is a complex organic molecule that likely contains a pyrimidinetrione core structure, which is a type of heterocyclic compound . It also contains a 1,2,4-triazole ring, another type of heterocyclic compound . These types of structures are often found in various pharmaceuticals and have a broad range of chemical and biological properties .
Scientific Research Applications
Anticancer Activity
1,2,4-triazole derivatives, including those similar to the compound , have shown promising anticancer activity. For instance, compounds 7d, 7e, 10a, and 10d showed a promising cytotoxic activity lower than 12 μM against Hela cell line . These compounds were evaluated against three human cancer cell lines including MCF-7, Hela, and A549 using MTT assay .
Antibacterial Activity
Imidazole derivatives, which share structural similarities with the compound , have been reported to show antibacterial activity . This suggests that the compound could potentially be used in the development of new antibacterial agents.
Antimycobacterial Activity
Imidazole derivatives have also been reported to show antimycobacterial activity . This suggests that the compound could potentially be used in the development of new drugs for the treatment of mycobacterial infections.
Anti-inflammatory Activity
Imidazole derivatives have been reported to show anti-inflammatory activity . This suggests that the compound could potentially be used in the development of new anti-inflammatory drugs.
Antidiabetic Activity
Imidazole derivatives have been reported to show antidiabetic activity . This suggests that the compound could potentially be used in the development of new antidiabetic drugs.
Antiviral Activity
Imidazole derivatives have been reported to show antiviral activity . This suggests that the compound could potentially be used in the development of new antiviral drugs.
Antioxidant Activity
Imidazole derivatives have been reported to show antioxidant activity . This suggests that the compound could potentially be used in the development of new antioxidant drugs.
Antifungal Activity
Imidazole derivatives have been reported to show antifungal activity . This suggests that the compound could potentially be used in the development of new antifungal drugs.
properties
IUPAC Name |
1,3-dimethyl-5-[[4-(1,2,4-triazol-1-yl)phenyl]methylidene]-1,3-diazinane-2,4,6-trione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N5O3/c1-18-13(21)12(14(22)19(2)15(18)23)7-10-3-5-11(6-4-10)20-9-16-8-17-20/h3-9H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNKVDUQPPDUBCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C(=CC2=CC=C(C=C2)N3C=NC=N3)C(=O)N(C1=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-dimethyl-5-{[4-(1H-1,2,4-triazol-1-yl)phenyl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(4-benzylpiperazino)ethyl]-7-nitro-2H-1,4-benzoxazin-3(4H)-one](/img/structure/B2789965.png)
![1-[(3-fluoro-4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione](/img/structure/B2789966.png)
![[4-[(3-Chlorophenyl)methyl]morpholin-2-yl]-thiomorpholin-4-ylmethanone](/img/structure/B2789969.png)
![N-(4-(4-(4-fluorophenyl)piperazine-1-carbonyl)-5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2789970.png)
![N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide](/img/structure/B2789973.png)
![N-[1-(1H-benzimidazol-2-yl)ethyl]benzamide](/img/structure/B2789976.png)
![(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)acrylamide](/img/structure/B2789978.png)
![6-(3-Chlorophenyl)-2-[(2-fluorophenyl)methyl]-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione](/img/structure/B2789979.png)
